Cas no 1056016-18-2 ((R)-2-((9-Isopropyl-6-((3-(pyridin-2-yl)benzyl)-amino)-9H-purin-2-yl)amino)butan-1-ol)

• Product Name: (R)-2-((9-Isopropyl-6-((3-(pyridin-2-yl)benzyl)-amino)-9H-purin-2-yl)amino)butan-1-ol
• CAS No: 1056016-18-2
• MF: C₂₄H₂₉N₇O
• MW: 431.533364057541
• MDL: MFCD22376637
• CID: 1035708
• PubChem ID: 25052985
• Update Time: 2025-04-20

(R)-2-((9-Isopropyl-6-((3-(pyridin-2-yl)benzyl)-amino)-9H-purin-2-yl)amino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-((9-Isopropyl-6-((3-(pyridin-2-yl)benzyl)amino)-9H-purin-2-yl)amino)butan-1-ol
• (2R)-2-[[9-(1-methylethyl)-6-[[[3-(2-pyridinyl)phenyl]methyl]amino]-9H-purin-2-yl]amino]-1-Butanol
• (R)-2-((9-Isopropyl-6-((3-(pyridin-2-yl)benzyl)-amino)-9H-purin-2-yl)amino)butan-1-ol
• (R)-2-(1-hydroxy-but-2-ylamino)-6-[3-(2-pyridyl)phenylmethylamino]-9-iso-propylpurine
• AK119028
• CHEMBL455129
• KB-209660
• (2R)-2-{[9-(Propan-2-yl)-6-({[3-(pyridin-2-yl)phenyl]methyl}amino)-9H-purin-2-yl]amino}butan-1-ol
• DTXSID20648564
• BDBM50479442
• A846520
• (2R)-2-(6-(3-(pyridin-2-yl)benzylamino)-9-isopropyl-9H-purin-2-ylamino)butan-1-ol;(R)-2-((9-Isopropyl-6-((3-(pyridin-2-yl)benzyl)amino)-9H-purin-2-yl)amino)butan-1-ol
• 1056016-18-2
• (2R)-2-[[9-propan-2-yl-6-[(3-pyridin-2-ylphenyl)methylamino]purin-2-yl]amino]butan-1-ol
• DA-18094

• MDL： MFCD22376637
• Inchi： 1S/C24H29N7O/c1-4-19(14-32)28-24-29-22(21-23(30-24)31(15-27-21)16(2)3)26-13-17-8-7-9-18(12-17)20-10-5-6-11-25-20/h5-12,15-16,19,32H,4,13-14H2,1-3H3,(H2,26,28,29,30)/t19-/m1/s1
• InChI Key： UJDUYGXNYHTXRE-LJQANCHMSA-N
• SMILES： OC[C@@H](CC)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC1C=CC=C(C2C=CC=CN=2)C=1

Computed Properties

• Exact Mass: 431.24335857g/mol
• Monoisotopic Mass: 431.24335857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

(R)-2-((9-Isopropyl-6-((3-(pyridin-2-yl)benzyl)-amino)-9H-purin-2-yl)amino)butan-1-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines